Cas no 1871618-69-7 (6-Fluorospiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile)
6-Fluorospiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Fluorospiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile
-
- Inchi: 1S/C11H8FNO/c12-8-1-2-9-7(5-8)3-4-11(9)10(6-13)14-11/h1-2,5,10H,3-4H2
- InChI Key: CNDNUEYSYDRXPA-UHFFFAOYSA-N
- SMILES: C12(C(C#N)O1)C1=C(C=C(F)C=C1)CC2
6-Fluorospiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-699324-0.05g |
5-fluoro-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile |
1871618-69-7 | 0.05g |
$768.0 | 2023-03-10 | ||
| Enamine | EN300-699324-0.1g |
5-fluoro-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile |
1871618-69-7 | 0.1g |
$804.0 | 2023-03-10 | ||
| Enamine | EN300-699324-0.25g |
5-fluoro-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile |
1871618-69-7 | 0.25g |
$840.0 | 2023-03-10 | ||
| Enamine | EN300-699324-0.5g |
5-fluoro-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile |
1871618-69-7 | 0.5g |
$877.0 | 2023-03-10 | ||
| Enamine | EN300-699324-1.0g |
5-fluoro-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile |
1871618-69-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-699324-2.5g |
5-fluoro-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile |
1871618-69-7 | 2.5g |
$1791.0 | 2023-03-10 | ||
| Enamine | EN300-699324-5.0g |
5-fluoro-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile |
1871618-69-7 | 5.0g |
$2650.0 | 2023-03-10 | ||
| Enamine | EN300-699324-10.0g |
5-fluoro-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile |
1871618-69-7 | 10.0g |
$3929.0 | 2023-03-10 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01066166-1g |
5-Fluoro-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile |
1871618-69-7 | 95% | 1g |
¥4494.0 | 2023-03-19 |
6-Fluorospiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 6-Fluorospiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile
6-Fluorospiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile (CAS No. 1871618-69-7): An Overview
6-Fluorospiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile (CAS No. 1871618-69-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound features a spirocyclic structure with a fluorine atom and a cyano group, making it an intriguing candidate for various applications, including pharmaceuticals and advanced materials.
The spirocyclic structure of 6-Fluorospiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile is particularly noteworthy due to its potential to enhance the stability and bioavailability of molecules. Spirocycles are known for their ability to restrict conformational flexibility, which can lead to improved pharmacokinetic properties and reduced metabolic degradation. This makes the compound a valuable scaffold for drug discovery and development.
The presence of a fluorine atom in the molecule is another key feature that contributes to its unique properties. Fluorine is known for its ability to modulate the electronic and steric properties of organic molecules, often leading to enhanced biological activity and metabolic stability. In the context of drug design, fluorinated compounds have been shown to exhibit improved binding affinity to target proteins and increased resistance to enzymatic degradation.
The cyano group in 6-Fluorospiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile adds another layer of complexity and functionality. The cyano group is a strong electron-withdrawing group that can significantly influence the electronic properties of the molecule. This property makes the compound suitable for applications in materials science, such as in the development of conductive polymers and optoelectronic devices.
Recent research has highlighted the potential of 6-Fluorospiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile in various therapeutic areas. For instance, studies have shown that compounds with similar spirocyclic structures exhibit potent anti-inflammatory and anticancer activities. The combination of the spirocyclic framework with the fluorine and cyano groups may enhance these biological activities, making 6-Fluorospiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile a promising lead compound for further investigation.
In addition to its potential in pharmaceuticals, 6-Fluorospiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile has also been explored for its use in advanced materials. The unique electronic properties conferred by the cyano group make it an attractive candidate for applications in organic electronics. Research has demonstrated that compounds with similar structures can be used as building blocks for conductive polymers and organic semiconductors, which are essential components in modern electronic devices.
The synthesis of 6-Fluorospiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity. These synthetic routes often involve the formation of the spirocyclic core followed by functionalization steps to introduce the fluorine and cyano groups.
One notable synthetic approach involves the use of transition-metal-catalyzed reactions to construct the spirocyclic framework. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce fluorine atoms into complex molecular structures. These methods not only improve the efficiency of synthesis but also allow for greater structural diversity, enabling chemists to explore a wide range of derivatives with varying biological activities.
The characterization of 6-Fluorospiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile typically relies on advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed information about the molecular structure and purity of the compound, which is crucial for both fundamental research and practical applications.
In conclusion, 6-Fluorospiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile (CAS No. 1871618-69-7) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique combination of a spirocyclic structure with fluorine and cyano functionalities makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing various scientific fields.
1871618-69-7 (6-Fluorospiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)